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Compound of Interest

Compound Name: 4-Methylbenzylidene camphor-d4

Cat. No.: B580917

An In-depth Technical Guide to 4-Methylbenzylidene Camphor-d4

Introduction

4-Methylbenzylidene camphor-d4 (4-MBC-d4) is the deuterated form of 4-Methylbenzylidene
camphor (4-MBC), an organic camphor derivative.[1] 4-MBC is known for its use as a chemical
sunscreen agent in the cosmetics industry, specifically for its ability to absorb UVB radiation
(290-320 nm) with a peak absorbance at approximately 301 nm.[2][3] Due to its potential as an
endocrine disruptor, the safety of 4-MBC has been scrutinized, leading to regulatory restrictions
in several regions.[4][5] The deuterated analogue, 4-MBC-d4, serves as a crucial internal
standard for the quantitative analysis of 4-MBC in various matrices, leveraging the stable
isotopic label for precise detection in mass spectrometry-based methods.[1][6] This guide
provides a comprehensive overview of the chemical properties, structure, and relevant
biological pathways associated with 4-Methylbenzylidene camphor.

Chemical Properties and Structure

4-MBC-d4 is a white solid at room temperature.[7] The key physical and chemical properties of
both the deuterated and non-deuterated forms are summarized below for comparison.

Physical and Chemical Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b580917?utm_src=pdf-interest
https://www.benchchem.com/product/b580917?utm_src=pdf-body
https://www.benchchem.com/product/b580917?utm_src=pdf-body
https://www.medchemexpress.com/4-methylbenzylidene-camphor-d4.html
https://www.atamanchemicals.com/4-methylbenzylidene-camphor_u33026/
https://incidecoder.com/ingredients/4-methylbenzylidene-camphor
https://en.wikipedia.org/wiki/Enzacamene
https://health.ec.europa.eu/system/files/2023-08/sccs_o_262.pdf
https://www.medchemexpress.com/4-methylbenzylidene-camphor-d4.html
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/4-methylbenzylidene_camphor/
https://cymitquimica.com/products/TR-M290504/1219806-41-3/4-methylbenzylidene-camphor-d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4-Methylbenzylidene 4-Methylbenzylidene
Property

camphor-d4 camphor
Molecular Formula C1sH18D40[7] C1sH220]2]
Molecular Weight 258.39 g/mol [7] 254.37 g/mol [4]
CAS Number 1219806-41-3[7] 36861-47-9 / 38102-62-4[3][8]

) ) White to off-white crystalline
Appearance White Solid[7]
powder[2][8]
Melting Point Not available 66-68 °C[2]
Boiling Point Not available 198-200 °CJ[2]
N Soluble in DMSO (requires Oil-soluble, Insoluble in

Solubility o

sonication)[1] water[2][4][8]
UV Absorption Max (Amax) Not available ~301 nm([3]

Chemical Structure

4-Methylbenzylidene camphor is a derivative of camphor, a bicyclic monoterpene. The structure
consists of a camphor core bonded to a 4-methylbenzylidene group. The deuterated version, 4-
MBC-d4, has four deuterium atoms replacing hydrogen atoms on the phenyl ring of the
methylbenzylidene moiety.[7]

The IUPAC name for the parent compound is (1R,3Z,4S)-1,7,7-trimethyl-3-[(4-
methylphenyl)methylidene]bicyclo[2.2.1]heptan-2-one.[8][9] The molecule contains chiral
centers and can exist as different stereoisomers.[10] Commercial 4-MBC is typically a racemic
mixture of (E)-isomers.[10]

Synonyms for 4-Methylbenzylidene camphor-d4 include:
e Enzacamene-d4[7]
e (£)-3-(4-Methylbenzylidene-d4)camphor[7]

o 3-(4'-Methyl)benzylidene-bornan-2-one-D4 (phenyl-D4)[7]
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e 1,7,7-Trimethyl-3-[(4-methylphenyl-2,3,5,6-d4)methylene]bicyclo[2.2.1]heptan-2-one[7]

Experimental Protocols & Synthesis
Synthesis of 4-Methylbenzylidene Camphor

The synthesis of the non-deuterated 4-MBC is achieved through a condensation reaction
between camphor and 4-methylbenzaldehyde.[8] This reaction is typically catalyzed by an acid
or a base.[8] The resulting product requires further purification steps to remove by-products
and isolate the desired compound.[8] For the synthesis of specific enantiomers, (+)- and (-)-
camphor can be used as starting materials.[10]

Analytical Methodology

4-MBC-d4 is primarily used as an internal standard in analytical chemistry. A common
experimental workflow for the detection and quantification of 4-MBC in environmental or
biological samples is outlined below.
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Sample Preparation
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'

Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

'

Evaporation & Reconstitution

Inject

Instrumentpl Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

l

Chromatographic Separation
(Chiral column if needed)

l

Mass Spectrometry Detection
(Selected lon Monitoring)

Generate Data

Data Apnalysis

Quantification using
Ratio of 4-MBC to 4-MBC-d4

'

Final Concentration
of 4-MBC
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Workflow for Quantification of 4-MBC using 4-MBC-d4.
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Biological Activity & Signaling Pathways

While 4-MBC-d4 is used for analytical purposes, the biological activity of its non-deuterated
counterpart, 4-MBC, is of significant interest to researchers due to its role as an endocrine
disruptor. Studies have shown that 4-MBC affects both the estrogen and thyroid signaling
pathways and can activate other intracellular cascades.[4][11]

Estrogenic Effects

4-MBC has been shown to exhibit estrogen-like activity. It can bind to and activate both
estrogen receptor alpha (ERa) and estrogen receptor beta (ER[), with a preference for ER[B.[4]
This interaction can lead to the proliferation of estrogen-sensitive cells, such as MCF-7 breast
cancer cells, and alter the expression of estrogen-responsive genes.[4]

Estrogenic Cellular
Responses
(e.g., Proliferation)

Binds & Activates Estrogen Receptors

(ERa / ERB)

Binds to DNA Estrogen Response

Element (ERE)

Target Gene
Transcription

4-MBC
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Estrogenic Signaling Pathway of 4-MBC.

Thyroid Disruption

Research indicates that 4-MBC disrupts thyroid function. In animal studies, exposure to 4-MBC
led to decreased levels of the thyroid hormone thyroxine (T4) and increased levels of thyroid-
stimulating hormone (TSH).[4] This hormonal imbalance is characteristic of primary
hypothyroidism and can lead to changes in thyroid gland weight and the expression of genes
involved in thyroid function.[4]
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Thyroid Disruption Pathway by 4-MBC.

Intracellular Signaling

In addition to its endocrine effects, 4-MBC has been found to activate intracellular signaling
pathways such as the PISK/AKT and ERK1/2 pathways in human trophoblast cells.[11]
Activation of these pathways can influence cell proliferation, apoptosis, and invasion,
suggesting that 4-MBC may impact placental formation during early pregnancy.[11] The
compound has also been shown to induce apoptosis and elevate intracellular reactive oxygen
species (ROS).[11]

Conclusion
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4-Methylbenzylidene camphor-d4 is an indispensable tool for the accurate quantification of
its non-deuterated analogue, 4-MBC, a widely studied UV filter. While the primary application of
the deuterated form is in analytical chemistry, an understanding of the chemical properties and
biological activities of the parent compound is critical for researchers in toxicology,
environmental science, and drug development. The endocrine-disrupting properties of 4-MBC,
particularly its effects on estrogen and thyroid signaling, underscore the importance of precise
analytical methods to monitor its presence and assess its potential impact on human and
environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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